Cas no 136881-55-5 ((4S-trans)-2,2-Dimethyl-1,3-dioxolane-4,5-dimethyl bis(toluene-p-sulphonate))

• Product Name: (4S-trans)-2,2-Dimethyl-1,3-dioxolane-4,5-dimethyl bis(toluene-p-sulphonate)
• CAS No: 136881-55-5
• MF: C₂₁H₂₆O₈S₂
• MW: 470.556344509125
• CID: 5061173
• Update Time: 2025-09-23

(4S-trans)-2,2-Dimethyl-1,3-dioxolane-4,5-dimethyl bis(toluene-p-sulphonate) Chemical and Physical Properties

Names and Identifiers

• (4S-trans)-2,2-Dimethyl-1,3-dioxolane-4,5-dimethyl bis(toluene-p-sulphonate)
• (2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(methylene) bis(4-methylbenzenesulfonate)
• (s,s)-(-)-1,4-Di-O-tosyl-2,3-O-isopropy Lidene-L-threitol
• 1,4-di-o-tosyl-2,3-o-isopropylidene-l-threitol
• [2,2-dimethyl-5-[(4-methylphenyl)sulfonyloxymethyl]-1,3-dioxolan-4-yl]methyl 4-methylbenzenesulfonate
• 2,2-Dimethyl-4,5-bis(tosyloxymethyl)-1,3-dioxolane
• (4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-dimethanol 4,5-Bis(4-methylbenzen

• Inchi： 1S/C21H26O8S2/c1-15-5-9-17(10-6-15)30(22,23)26-13-19-20(29-21(3,4)28-19)14-27-31(24,25)18-11-7-16(2)8-12-18/h5-12,19-20H,13-14H2,1-4H3
• InChI Key： KPFDKWNWYAXRNJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1C(COS(C2C=CC(C)=CC=2)(=O)=O)OC(C)(C)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 714
• XLogP3: 3.2
• Topological Polar Surface Area: 122

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters